BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Solubility of
2-Pyridylmethyl Acetate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Pyridylmethyl acetate
CAS No.: 1007-49-4
Cat. No.: B086835
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility characteristics
of 2-pyridylmethyl acetate. Due to the current lack of publicly available quantitative solubility

data for this compound, this document focuses on its qualitative solubility profile and furnishes
detailed, adaptable experimental protocols for its precise quantitative determination.

Physicochemical Properties of 2-Pyridylmethyl
Acetate

2-Pyridylmethyl acetate, also known as 2-picolyl acetate, is an organic compound with the
chemical formula CsHoNO:2.[1][2] It is the ester formed from 2-pyridinemethanol and acetic acid.
[3] At room temperature, it exists as a colorless to slightly yellow liquid.[3]

Table 1: Physicochemical Properties of 2-Pyridylmethyl Acetate
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Property Value Source
CAS Number 1007-49-4 [2]
Molecular Formula CsHoNO:2 [1][2]
Molecular Weight 151.16 g/mol [4]
Appearance C.:ok')rless to slightly yellow 3]
liquid

Boiling Point 105-107 °C at 0.5 Torr [4]
Density ~1.115 g/cm?3 (Predicted) [4]

Solubility Profile of 2-Pyridylmethyl Acetate

The solubility of 2-pyridylmethyl acetate is dictated by its molecular structure, which contains
both a polar acetate group and a moderately polar pyridine ring.[3] This structure allows for
miscibility with a range of solvents.

Qualitative Solubility Data

Based on general chemical principles and available literature, the solubility of 2-pyridylmethyl
acetate can be summarized as follows:

o Polar Solvents: It is generally soluble in polar solvents. The presence of the acetate group
and the nitrogen atom in the pyridine ring allows for hydrogen bonding with protic solvents.[3]

o Optimal Solvents: Ethanol and dimethyl sulfoxide (DMSO) are noted as optimal solvents
where it demonstrates good miscibility.[3]

e Aqueous Solubility: It is expected to be soluble in water.[3]

* Non-Polar Solvents: Due to the aromatic pyridine component, it is less soluble in non-polar
solvents.[3]

Table 2: Qualitative Solubility of 2-Pyridylmethyl Acetate
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Solvent Solvent Type Expected Solubility
Water Polar Protic Soluble

Ethanol Polar Protic Good Miscibility
Dimethyl Sulfoxide (DMSO) Polar Aprotic Good Miscibility

Non-Polar Solvents (e.g.,
Non-Polar Less Soluble

Hexane)

Experimental Protocols for Solubility Determination

Given the absence of specific quantitative data for 2-pyridylmethyl acetate, the following
general protocols can be employed for its determination.

3.1. Protocol for Qualitative Solubility Assessment

This method provides a rapid determination of whether a compound is soluble, partially soluble,

or insoluble in a given solvent.
e Materials:
o 2-Pyridylmethyl acetate

A selection of solvents (e.g., water, ethanol, ethyl acetate, hexane)

[¢]

o

Small test tubes (13x100 mm)

Vortex mixer

o

[¢]

Calibrated dropper or micropipette
e Procedure:

o Add approximately 0.05 mL (or 50 mg if solid) of 2-pyridylmethyl acetate to a small test
tube.
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o Add 0.75 mL of the chosen solvent to the test tube in small portions (e.g., 0.25 mL at a
time).

o After each addition, vigorously shake or vortex the test tube for 30-60 seconds.

o Visually inspect the solution against a contrasting background to see if the solute has
completely dissolved.

o If the compound dissolves completely, it is considered soluble. If some of it dissolves, it is
partially soluble. If none of it dissolves, it is insoluble.

o Record the observations for each solvent.

3.2. Protocol for Quantitative Solubility Determination (Gravimetric Method)

This "shake-flask" method is a reliable technique for determining the equilibrium solubility of a
compound at a specific temperature.

o Materials:

o 2-Pyridylmethyl acetate

o

High-purity solvent of interest

Scintillation vials or sealed flasks

[¢]

[¢]

Constant temperature shaker bath or incubator

[e]

Syringe filters (e.g., 0.45 um PTFE)

o

Analytical balance

[¢]

Oven or rotary evaporator

e Procedure:

o Add an excess amount of 2-pyridylmethyl acetate to a vial containing a known volume or
mass of the solvent. The presence of undissolved solute is crucial to ensure saturation.
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o Seal the vials and place them in a constant temperature shaker bath.
o Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

o After equilibration, allow the vials to stand undisturbed at the same temperature for several
hours to let the undissolved solute settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a syringe fitted with a filter to remove any solid particles.

o Dispense the filtered, saturated solution into a pre-weighed, dry container.

o Accurately weigh the container with the solution to determine the mass of the saturated
solution.

o Carefully evaporate the solvent from the container using a gentle stream of nitrogen, a
rotary evaporator, or an oven set to a temperature below the boiling point of 2-
pyridylmethyl acetate.

o Once the solvent is completely removed, re-weigh the container to find the mass of the
dissolved 2-pyridylmethyl acetate.

o Calculate the solubility in units such as g/100 mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the quantitative determination of
solubility.

Add excess 2-Pyridylmethyl Equiibrate at Constant Allow Undissolved Weigh a Known Volume/
Acetate 1o Solvent Temperature (€.g., 24-48h) Solute to Settle Fiter Supematant Mass of Saturated Solution Eveporate Schvent \Weigh Dry Solute Calauate Solubilty

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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In conclusion, while precise quantitative solubility data for 2-pyridylmethyl acetate is not
readily available in the public domain, its qualitative profile indicates good solubility in polar
solvents. For applications requiring exact solubility values, experimental determination is
necessary, and the protocols provided herein offer a robust framework for achieving accurate
and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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